Cas no 100513-95-9 (Androst-4-ene-3,17-dione,4-(phenylthio)- (9CI))

• Product Name: Androst-4-ene-3,17-dione,4-(phenylthio)- (9CI)
• CAS No: 100513-95-9
• MF: C₂₅H₃₀O₂S
• MW: 394.569506168365
• CID: 214334
• PubChem ID: 3035832
• Update Time: 2025-04-19

Androst-4-ene-3,17-dione,4-(phenylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-ene-3,17-dione,4-(phenylthio)- (9CI)
• (8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• 4-(phenylthio)-4-androstene-3,17,dione
• 4-(phenylthio)-4-androstene-3,17-dione
• 4-phenylthio-4-androstene-3,17-dione
• 4-Ptad
• AC1MI01X
• Androst-4-ene-3,17-dione, 4-(phenylthio)-
• SureCN1552259
• 4-(Phenylsulfanyl)androst-4-ene-3,17-dione
• SCHEMBL1552259
• 100513-95-9
• DTXSID40905565
• CHEMBL3754241

• Inchi： 1S/C25H30O2S/c1-24-15-13-21(26)23(28-16-6-4-3-5-7-16)20(24)9-8-17-18-10-11-22(27)25(18,2)14-12-19(17)24/h3-7,17-19H,8-15H2,1-2H3/t17-,18-,19-,24+,25-/m0/s1
• InChI Key： CLKVUYDHWSHNGQ-BKCLIDBKSA-N
• SMILES： S(C1C=CC=CC=1)C1C(CC[C@@]2(C)C=1CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@@H]12)=O)=O

Computed Properties

• Exact Mass: 394.196651g/mol
• Monoisotopic Mass: 394.196651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 394.6g/mol
• XLogP3: 5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 554.2°Cat760mmHg
• Flash Point: 228.9°C
• Refractive Index: 1.612
• PSA: 59.44000
• LogP: 6.20740